
Ammonium Borate in Specialty Fertilizers:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ammonium borate

Cat. No.: B1214076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ammonium borate is a readily soluble source of boron, an essential micronutrient for plant

growth and development. Its application in specialty fertilizers is crucial for correcting boron

deficiencies, which can severely impair crop yield and quality. Boron plays a vital role in cell

wall structure, pollen germination, and sugar transport. Ammonium borate offers a convenient

and effective method for delivering this critical nutrient to crops, particularly through foliar

application.

These application notes provide a comprehensive overview of the formulation, application, and

evaluation of ammonium borate in specialty fertilizers. The included protocols are intended to

guide researchers in developing and testing novel fertilizer formulations to enhance crop

performance.

Data Presentation
Table 1: Effect of Boron Fertilization on Cucumber
(Cucumis sativus L.) Yield
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Treatment
(Borate Micro
Fertilizer Rate)

Number of
Flowers per
Plant

Number of
Fruits per
Plant

Yield ( kg/ha )
Relative
Agronomical
Effectivity (%)

Control (P0) - - - -

0.5 B (P1) 7.48 5.32 48,960 152

1.0 B (P2) - - - -

1.5 B (P3) - - - -

2.0 B (P4) - - - -

Data sourced from a study on the effectivity of borate micro fertilizer on cucumber yield. The

0.5 rate of borate micro fertilizer treatment was found to be the most effective.[1]

Table 2: Impact of Nitrogen and Boron Application on
Greengram (Vigna radiata L.) Yield Attributes
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Treatme
nt

Pods
per
Plant
(no.)

Seeds
per Pod
(no.)

Test
Weight
(g)

Seed
Yield (
kg/ha )

Haulm
Yield (
kg/ha )

Biologic
al Yield
( kg/ha )

Harvest
Index
(%)

T1: 15 kg

N/ha + 1

kg B/ha

(soil)

- - - - - - -

T2: 15 kg

N/ha + 2

kg B/ha

(soil)

- - - - - - -

T3: 15 kg

N/ha +

0.2% B

(foliar)

- - - - - - -

T4: 20 kg

N/ha + 1

kg B/ha

(soil)

- - - - - - -

T5: 20 kg

N/ha + 2

kg B/ha

(soil)

- - - - - - -

T6: 20 kg

N/ha +

0.2% B

(foliar)

- - - - - - -

T7: 25 kg

N/ha + 1

kg B/ha

(soil)

- - - - - - -
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T8: 25 kg

N/ha + 2

kg B/ha

(soil)

24.37 - - 1159.39 2667.67 3827.06 -

T9: 25 kg

N/ha +

0.2% B

(foliar)

25.33 6.67 23.10 1260.44 2764.53 4024.97 33.99

This study showed that the application of 25 kg/ha of Nitrogen combined with a 0.2% Boron

foliar spray at 35 days after sowing (DAS) resulted in the maximum growth and yield attributes

for greengram.[2]

Experimental Protocols
Protocol 1: Formulation of Ammonium Phosphate
Fertilizer with Boron
This protocol describes the synthesis of an ammonium phosphate fertilizer fortified with boron,

adapted from a method using sodium tetraborate pentahydrate as the boron source.[3][4][5]

Materials:

Phosphoric acid (H₃PO₄)

Ammonia solution (NH₃)

Sodium tetraborate pentahydrate (Na₂B₄O₇·5H₂O)

Distilled water

Beakers

Stirring apparatus

pH meter
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Drying oven

Procedure:

In a beaker, neutralize a known volume and concentration of phosphoric acid with ammonia

solution under continuous stirring.

Monitor the pH of the reaction mixture. The neutralization process is controlled by the

NH₃:H₃PO₄ molar ratio.

At a specific NH₃:H₃PO₄ molar ratio (e.g., 1.5), add a calculated amount of sodium

tetraborate pentahydrate to the reaction mixture to achieve the desired boron concentration

(e.g., 0.05% to 1% w/w).[3][5]

Continue stirring to ensure a homogenous mixture.

Dry the resulting fertilizer product in an oven at a controlled temperature (e.g., 60°C).[4]

The final product will be a mixture of diammonium phosphate (DAP) and monoammonium

phosphate (MAP) containing boron.

Characterize the fertilizer for its chemical composition, including nitrogen, phosphorus, and

boron content, using standard analytical methods.[3]

Protocol 2: Evaluation of Foliar Ammonium Borate
Fertilizer Efficacy
This protocol outlines a field trial to assess the effectiveness of a foliar-applied ammonium
borate specialty fertilizer.[6][7][8]

1. Experimental Design:

Select a suitable field site with a history of boron deficiency or for a crop with high boron

demand.

Use a randomized complete block design with a minimum of four replications.[6]

Treatments should include:
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Untreated control (no foliar spray).

Placebo control (sprayed with water and any adjuvants used in the fertilizer formulation).

Multiple rates of the ammonium borate foliar fertilizer.

2. Fertilizer Application:

Apply the foliar sprays at critical growth stages for the specific crop, such as pre-flowering or

during fruit development.

Use a calibrated sprayer to ensure uniform application.

Apply during the early morning or late evening to maximize leaf absorption and minimize

phytotoxicity.[9]

Record environmental conditions (temperature, humidity, wind speed) during application.

3. Data Collection:

Plant Tissue Analysis: Collect leaf samples before and after foliar application to determine

boron uptake. Use methods like dry ashing followed by ICP-OES or a colorimetric method

with azomethine-H.[10][11][12][13][14]

Growth Parameters: Measure plant height, biomass, and leaf area at regular intervals.

Yield and Quality Parameters: At harvest, measure total yield, fruit/seed number, and

relevant quality parameters (e.g., sugar content, fruit firmness).

4. Statistical Analysis:

Analyze the collected data using Analysis of Variance (ANOVA) to determine the significance

of treatment effects.

If significant differences are found, use a mean separation test (e.g., Tukey's HSD) to

compare treatment means.
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Protocol 3: Assessment of Phytotoxicity of Foliar
Ammonium Borate
This protocol is designed to evaluate the potential for leaf damage caused by the foliar

application of ammonium borate.[15][16]

1. Plant Material and Growth Conditions:

Grow a sensitive indicator plant species (e.g., lettuce, soybean) in a controlled environment

(growth chamber or greenhouse).

Maintain optimal conditions for plant growth (light, temperature, humidity, and nutrition).

2. Treatment Application:

Prepare a range of concentrations of the ammonium borate foliar fertilizer, including a

concentration higher than the recommended application rate.

Apply the treatments to the foliage of the plants, ensuring complete coverage. Include a

water-only control.

Replicate each treatment on multiple plants.

3. Phytotoxicity Assessment:

Visually assess the plants for signs of phytotoxicity at regular intervals (e.g., 24, 48, and 72

hours after application).

Use a rating scale to score the severity of any observed symptoms, such as:

Leaf burn or necrosis

Chlorosis (yellowing)

Wilting

Stunting
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Record the percentage of leaf area affected.

4. Data Analysis:

Analyze the phytotoxicity scores to determine the concentration at which adverse effects

become apparent.

This information is crucial for establishing safe application rates for the fertilizer.

Signaling Pathways and Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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